2-((1-methyl-1H-tetrazol-5-yl)thio)-1-(4-(6-(o-tolyl)pyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]-2-(1-methyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C19H22N8OS/c1-14-5-3-4-6-15(14)16-7-8-17(21-20-16)26-9-11-27(12-10-26)18(28)13-29-19-22-23-24-25(19)2/h3-8H,9-13H2,1-2H3
• InChI Key: OCEGIVKTJGAJFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CSC4=NN=NN4C
• Molecular Formula: C19H22N8OS
• Molecular Weight: 410.5 g/mol

Description

2-((1-methyl-1H-tetrazol-5-yl)thio)-1-(4-(6-(o-tolyl)pyridazin-3-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H22N8OS and its molecular weight is 410.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• The synthesis and reactions of tetrazole derivatives have been explored, demonstrating their utility in creating heterocyclic compounds with potential biological activities. For instance, tetrazole derivatives have been synthesized and evaluated for their anticandidal activity and cytotoxic effects, showing some compounds to be potent anticandidal agents with weak cytotoxicities (Kaplancıklı et al., 2014).

Antiviral Activity

• Research on pyrazolo[3,4-b]pyridinyl derivatives, including compounds structurally related to the one of interest, highlights their potential antiviral activities. These compounds have been synthesized and evaluated against various viruses, presenting a foundation for further exploration of similar compounds for antiviral uses (Attaby et al., 2006).

Antimicrobial and Antifungal Activities

• Synthesis of sulfonamide and amide derivatives incorporating piperazine and related moieties has shown that these compounds possess in vitro antimicrobial activity against a range of bacteria and fungi, as well as antimalarial activity. This research provides insight into the potential use of similar compounds in developing new antimicrobial and antifungal agents (Bhatt et al., 2016).

Anti-inflammatory and Analgesic Activities

• Novel synthesized compounds, including those with piperazine and tetrazole moieties, have been explored for their anti-inflammatory and analgesic activities. Some of these compounds have shown significant activity in vitro and in vivo, indicating their potential as leads for developing new anti-inflammatory and analgesic drugs (Ahmed et al., 2017).

Anticancer Activity

• Research into the synthesis of novel compounds with tetrazole moieties has also touched on their antiproliferative activities against various cancer cell lines. Some compounds have demonstrated significant growth inhibitory activity, suggesting their potential as anticancer agents (Kommula et al., 2018).